2,4-dichloro-N,N-diisobutylbenzamide

• IUPAC Name: 2,4-dichloro-N,N-bis(2-methylpropyl)benzamide
• InChI: InChI=1S/C15H21Cl2NO/c1-10(2)8-18(9-11(3)4)15(19)13-6-5-12(16)7-14(13)17/h5-7,10-11H,8-9H2,1-4H3
• InChI Key: QPLMHRRSVAGKLG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN(CC(C)C)C(=O)C1=C(C=C(C=C1)Cl)Cl
• Molecular Formula: C15H21Cl2NO
• Molecular Weight: 302.2 g/mol

Description

2,4-dichloro-N,N-diisobutylbenzamide, commonly known as "diuron," is a herbicide that has been widely used in agriculture to control weeds. It belongs to the family of substituted urea herbicides, which act by inhibiting photosynthesis in plants. Diuron is a white crystalline solid that is insoluble in water but soluble in organic solvents.

Mechanism of Action

Diuron acts by inhibiting photosynthesis in plants. It binds to the D1 protein of photosystem II, which is responsible for the light-dependent reactions of photosynthesis. This results in the disruption of electron transport and the generation of reactive oxygen species, which ultimately lead to cell death in the plant.
Biochemical and Physiological Effects:
Diuron has been shown to have toxic effects on aquatic organisms, such as fish, algae, and invertebrates. It can also accumulate in soil and water, leading to long-term environmental contamination. In humans, diuron has been associated with potential health risks, such as cancer, reproductive and developmental effects, and endocrine disruption.

Advantages and Limitations for Lab Experiments

Diuron has been widely used in laboratory experiments to study its effects on plant growth and development. It is a cost-effective herbicide that can be easily applied to experimental plots. However, its use in lab experiments should be carefully monitored due to its potential environmental and health risks.

Future Directions

There are several future directions for the research on diuron. One area of interest is the development of alternative herbicides that are less toxic to the environment and human health. Another area of research is the use of bioremediation techniques to degrade diuron in contaminated soil and water. Furthermore, more studies are needed to understand the long-term effects of diuron exposure on human health and the environment.

Scientific Research Applications

Diuron has been extensively studied for its herbicidal properties and its effects on the environment. It has been used to control weeds in various crops, such as cotton, citrus, and sugarcane. In addition to its agricultural use, diuron has also been used in non-crop areas, such as golf courses, parks, and roadsides. However, its use has been restricted in some countries due to its potential environmental and health risks.